Cas no 1894495-41-0 (2-(2-chloro-5-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid
• CAS No: 1894495-41-0
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 6106357
• PubChem ID: 117288063
• Update Time: 2025-06-11

2-(2-chloro-5-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid
• 1894495-41-0
• EN300-1975396

• Inchi： 1S/C9H7ClO3/c1-5-2-3-7(10)6(4-5)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： AFKDCNGMAYIYGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1C(C(=O)O)=O

Computed Properties

• Exact Mass: 198.0083718g/mol
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid

Introduction to 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid (CAS No. 1894495-41-0)

2-(2-chloro-5-methylphenyl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1894495-41-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both chloro and methyl substituents on the aromatic ring, coupled with the acetoacetic acid moiety, contributes to its distinct reactivity and biological profile.

The structural motif of 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid encompasses key pharmacophoric elements that are often explored in the design of novel therapeutic agents. The chloro group at the para position relative to the methyl substituent enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in synthetic pathways. Additionally, the β-keto ester functionality (2-oxoacetic acid) provides a versatile handle for further derivatization, enabling the construction of more complex scaffolds.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural features. Studies have indicated that molecules containing chlorinated aromatic rings often exhibit potent interactions with biological targets, including enzymes and receptors. The methyl group at the ortho position to the chloro substituent may influence electronic distribution and steric hindrance, further modulating biological activity. These characteristics make 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid a promising candidate for further investigation.

One of the most compelling aspects of 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid is its potential role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for various therapeutic classes. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The acetoacetic acid moiety is particularly useful in constructing heterocyclic frameworks, which are prevalent in many pharmacologically relevant molecules.

The synthesis of 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Key steps often include chlorination and methylation reactions to introduce the desired substituents onto the benzene ring. Subsequent functionalization at the acetoacetic acid position completes the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance yield and selectivity in these processes.

Recent advancements in computational chemistry have further illuminated the potential of 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid as a scaffold for drug development. Molecular modeling studies suggest that this compound can interact with target proteins through multiple binding modes, increasing its likelihood of success in therapeutic applications. Additionally, virtual screening approaches have identified novel derivatives with enhanced potency and selectivity against specific disease-related targets.

The biological evaluation of 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid has revealed several interesting findings. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. Notably, derivatives of this compound have shown promise in preclinical models by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of inflammatory responses and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, research has highlighted the potential of 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid in addressing metabolic disorders. The acetoacetic acid moiety is known to participate in ketone body metabolism, making this compound a candidate for investigating its effects on metabolic pathways. Preliminary studies suggest that it may influence glucose homeostasis and lipid metabolism, offering insights into its therapeutic potential beyond inflammation and cancer.

The development of new synthetic methodologies has been instrumental in expanding the chemical space accessible through 2-(2-chloro-5-methylphenyl)-2-oxoacetic acid derivatives. Transition metal-catalyzed reactions, including Suzuki-Miyaura and Heck couplings, have enabled efficient construction of complex aromatic systems. These techniques have allowed chemists to introduce diverse functional groups while maintaining high regioselectivity.

Another area of interest is the exploration of (Z)-3-[4-(3-fluorobenzylideneamino)phenoxy]-N,N-dimethylethylamine, a derivative that retains key structural elements from (E)-3-[4-(3-fluorobenzylideneamino)phenoxy]-N,N-dimethylethylamine but with fluorine substitution for enhanced metabolic stability. This modification has been shown to improve pharmacokinetic profiles while maintaining biological activity against target enzymes.

In conclusion, (E)-3-[4-(3-fluorobenzylideneamino)phenoxy]-N,N-dimethylethylamine, along with its analogs like (Z)-3-[4-(3-fluorobenzylideneamino)phenoxy]-N,N-dimethylethylamine, represents a significant advancement in medicinal chemistry research. The structural diversity afforded by these compounds allows for detailed investigation into their interactions with biological targets, paving the way for novel therapeutic interventions.